Cas no 2172293-65-9 (2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid)

• Product Name: 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid
• CAS No: 2172293-65-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5973072
• PubChem ID: 165533238
• Update Time: 2025-06-26

2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid
• 2-{4-amino-1-azabicyclo[3.2.1]octan-4-yl}acetic acid
• 2172293-65-9
• EN300-1286634

• Inchi： 1S/C9H16N2O2/c10-9(5-8(12)13)2-4-11-3-1-7(9)6-11/h7H,1-6,10H2,(H,12,13)
• InChI Key： LDWMEBFXICVVHZ-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN2CCC1C2)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid

Introduction to 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid (CAS No. 2172293-65-9)

2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid, identified by its CAS number 2172293-65-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex bicyclic structure integrated with an amino acid moiety, has garnered attention due to its potential applications in drug discovery and molecular engineering. The unique structural framework of this compound, comprising a nitrogen-containing heterocycle linked to an acetic acid derivative, positions it as a valuable scaffold for developing novel therapeutic agents.

The bicyclo3.2.1octan core of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid introduces a high degree of steric complexity, which can be exploited to modulate binding interactions with biological targets. This structural feature is particularly relevant in the design of selective inhibitors or modulators for enzymes and receptors involved in critical biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and orientation of this compound within target macromolecules, providing insights into its pharmacological potential.

One of the most compelling aspects of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid is its versatility as a building block in medicinal chemistry. The presence of both an amino group and an acetic acid moiety allows for further functionalization, enabling the synthesis of derivatives with tailored properties. For instance, the amino group can be used to form amide or urea linkages, while the carboxylic acid can be esterified or amidated to enhance solubility or metabolic stability. Such modifications are essential for optimizing pharmacokinetic profiles and improving drug-like characteristics.

In the context of contemporary drug discovery, 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid has been explored as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a pivotal role in numerous disease pathways, making them attractive therapeutic targets; however, their transient nature and lack of well-defined binding sites pose significant challenges for inhibitor design. The rigid bicyclic scaffold of this compound can serve as a scaffold to mimic the spatial constraints of PPI interfaces, potentially leading to the discovery of novel binders with high specificity.

Recent studies have highlighted the utility of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid in the development of kinase inhibitors, particularly those targeting serine/threonine kinases implicated in cancer and inflammatory diseases. The nitrogen-containing heterocycle can interact with key residues in the ATP-binding pocket, while the acetic acid derivative can engage in hydrogen bonding networks that stabilize inhibitor binding. Structural modifications based on this scaffold have yielded compounds with improved potency and selectivity, demonstrating its promise as a pharmacophore in kinase inhibition.

The synthesis of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction conditions and protecting group strategies to ensure regioselectivity and yield optimization. Advances in transition-metal-catalyzed reactions, such as cycloadditions and cross-coupling reactions, have facilitated more efficient routes to complex cyclic systems like this one. Additionally, biocatalytic approaches using engineered enzymes have shown promise in constructing chiral centers with high enantioselectivity.

The biological activity of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid has been evaluated through both in vitro and in vivo assays to assess its potential therapeutic effects. Initial studies have demonstrated inhibitory activity against several target enzymes, including proteases and phosphatases, suggesting its utility as a lead compound for drug development programs targeting metabolic disorders or inflammatory conditions. Further investigations are warranted to explore its mechanism of action and potential side effects before moving into clinical trials.

The integration of 2-{4-amino-1-azabicyclo3.2.1octan-4-yl}acetic acid into drug development pipelines aligns with current trends toward rational drug design and structure-based ligand optimization (SBLO). By leveraging computational tools such as molecular dynamics simulations and virtual screening algorithms, researchers can identify promising derivatives based on this scaffold before conducting expensive wet-lab experiments. This interdisciplinary approach accelerates the discovery process while minimizing resource expenditure.

In conclusion, 2-{4-amino - 1 - azabicyclo 3 . 2 . 1 octan - 4 - yl } acetic acid ( CAS No . 2172293 -65 -9 ) represents a structurally intriguing compound with significant potential applications in pharmaceutical research . Its unique framework , combined with opportunities for functionalization , makes it an attractive scaffold for developing novel therapeutic agents . As our understanding of biological targets evolves , compounds like this one will continue to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas .